Cas no 78225-76-0 (Benzoyl isothiocyanate, 4-iodo-)

• Product Name: Benzoyl isothiocyanate, 4-iodo-
• CAS No: 78225-76-0
• MF: C₈H₄INOS
• MW: 289.092932701111
• CID: 530502
• PubChem ID: 14935090
• Update Time: 2025-04-19

Benzoyl isothiocyanate, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 4-iodo-
• 4-iodobenzoyl isothiocyanate
• AKOS009548321
• SCHEMBL5824636
• DTXSID80565703
• p-iodobenzoylisothiocyanate
• PBHPSDCDASGGGC-UHFFFAOYSA-N
• 78225-76-0
• 4-Iodo-1-benzenecarbonyl isothiocyanate

• Inchi： 1S/C8H4INOS/c9-7-3-1-6(2-4-7)8(11)10-5-12/h1-4H
• InChI Key： PBHPSDCDASGGGC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(N=C=S)=O)=CC=1

Computed Properties

• Exact Mass: 288.90583g/mol
• Monoisotopic Mass: 288.90583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.5Ų